Cas no 141038-09-7 (2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-)

2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]- structure
141038-09-7 structure
Product Name:2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-
CAS No:141038-09-7
MF:C16H22O3
MW:262.344085216522
CID:1300449
Update Time:2024-08-03

2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-
    • Inchi: 1S/C16H22O3/c1-4-16(18)15(12(2)17)10-6-8-13-7-5-9-14(11-13)19-3/h5,7,9,11,15H,4,6,8,10H2,1-3H3
    • InChI Key: ZUKZSWBJNRNJQO-UHFFFAOYSA-N
    • SMILES: CC(=O)C(CCCC1=CC=CC(OC)=C1)C(=O)CC

Computed Properties

  • Exact Mass: 262.15696

Experimental Properties

  • Density: 1.023±0.06 g/cm3(Predicted)
  • Boiling Point: 420.6±40.0 °C(Predicted)
  • PSA: 43.37
  • pka: 10.45±0.59(Predicted)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.